Cas no 171200-71-8 ((1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II))

• Product Name: (1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II)
• CAS No: 171200-71-8
• MF: C₄₂H₄₂CoN₂O₄
• MW: 697.727092266083
• MDL: MFCD01321132
• CID: 905427
• PubChem ID: 87564733
• Update Time: 2025-07-09

(1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II) Chemical and Physical Properties

Names and Identifiers

• (1s,2s)-n,n'-bis[3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene]-1,2-diphenylethylenediaminato cobalt(ii)
• (1S,2S)-N N'-BIS[3-OXO-2-(2,4,6-TRIMETHYLBENZOYL)BUTYLIDENE]-1,2-DIPHENYLETHYLENEDIAMINATO COBALT(2)
• Bisoxotrimethylbenzoylbutylidene
• N,N'-Bis[2-(mesitoyl)-3-oxobutylidene]-(1S,2S)-1,2-diphenylethylenediaminato Cobalt(II)
• (S)-MPAC
• N,N'-Bis[2-(Mesitoyl)-3-Oxobutylidene]-(1s
• N,N'-Bis[2-(mesitoyl)-3-oxobutylidene]-(1S,2S)-1,2-diphenylethylenediaminato Cobalt(II) (S)-MPAC
• Cobalt;(E)-3-hydroxy-2-[[(1S,2S)-2-[[(E)-3-hydroxy-2-(2,4,6-trimethylbenzoyl)but-2-enylidene]amino]-
• (1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II)
• 171200-71-8
• B1845
• J-010700
• AKOS025294703
• Cobalt(2+);(Z)-2-[[(1S,2S)-2-[[(2Z)-2-[oxido-(2,4,6-trimethylphenyl)methylidene]-3-oxobutylidene]amino]-1,2-diphenylethyl]iminomethyl]-3-oxo-1-(2,4,6-trimethylphenyl)but-1-en-1-olate

• MDL： MFCD01321132
• Inchi： 1S/C42H44N2O4.Co/c1-25-19-27(3)37(28(4)20-25)41(47)35(31(7)45)23-43-39(33-15-11-9-12-16-33)40(34-17-13-10-14-18-34)44-24-36(32(8)46)42(48)38-29(5)21-26(2)22-30(38)6;/h9-24,39-40,47-48H,1-8H3;/q;+2/p-2/b41-35-,42-36-,43-23-,44-24+;/t39-,40-;/m0./s1
• InChI Key： IVLZDUIPGQHPFO-OSURJMFJSA-L
• SMILES： [Co+2].[O-]/C(=C(\C(C)=O)/C=N/[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)/N=C\C(\C(C)=O)=C(/C1C(C)=CC(C)=CC=1C)\[O-])/C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 697.24800
• Monoisotopic Mass: 697.248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 1110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.3

Experimental Properties

• Color/Form: Yellow crimson yellow crystal powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 77.32000
• LogP: 8.60780
• Vapor Pressure: No data available

(1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H351
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on (1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II)

(1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II): A Comprehensive Overview

The compound with CAS No. 171200-71-8, known as (1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II), is a highly specialized organometallic complex that has garnered significant attention in the fields of coordination chemistry and materials science. This compound is notable for its intricate molecular structure and its potential applications in catalysis and electronic materials. Recent studies have highlighted its unique electronic properties and stability under various conditions, making it a promising candidate for advanced technological applications.

The core of this compound is the cobalt(II) ion, which serves as the central metal atom in the coordination sphere. The ligand system is composed of two N,N'-bis(3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene)-1,2-diphenylethylenediamine moieties. These ligands are characterized by their rigid aromatic frameworks and the presence of ketone groups (3-oxo), which contribute to the overall stability and electronic characteristics of the complex. The stereochemistry of the compound is defined by the (1S,2S) configuration of the ethylenediamine backbone, which plays a crucial role in determining the spatial arrangement of the ligands around the cobalt center.

Recent research has focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the geometric and electronic structure of the complex, revealing a distorted octahedral geometry around the cobalt ion. The presence of strong-field ligands such as the aromatic diamine derivatives leads to a low-spin configuration for cobalt(II), which is advantageous for certain catalytic applications.

One of the most exciting developments involving this compound is its application as a catalyst in organic synthesis reactions. The unique combination of steric bulk and electronic properties makes it highly effective in promoting various transformations, including olefin metathesis and cross-coupling reactions. For instance, recent studies have demonstrated its ability to catalyze Suzuki-Miyaura couplings under mild conditions with excellent selectivity and turnover numbers.

In addition to its catalytic applications, this compound has shown potential in the field of materials science. Its robust structure and thermal stability make it a suitable candidate for use in high-performance polymers and hybrid materials. Researchers have explored its integration into polymer matrices to enhance mechanical properties and thermal resistance, with promising results reported in recent literature.

The synthesis of (1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1,2-diphenylethylenediaminato Cobalt(II) involves a multi-step process that begins with the preparation of the diamine ligand followed by metalation with cobalt precursors. The stereochemical control during synthesis is critical to obtaining the desired (1S,2S) configuration, which significantly impacts the compound's reactivity and stability.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity under simulated environmental conditions. Initial studies suggest that it exhibits low toxicity to aquatic organisms while maintaining high efficiency in its intended applications. This makes it a sustainable choice for industries seeking eco-friendly alternatives without compromising performance.

In conclusion, (1S,2S)-N,N'-Bis3-oxo-2-(2,4,6-trimethylbenzoyl)butylidene-1